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Compound of Interest

Compound Name: Spirodiclofen

Cat. No.: B1663620

Introduction: Spirodiclofen is a non-systemic acaricide and insecticide belonging to the
spirocyclic tetronic acid class of chemicals.[1] Developed by Bayer CropScience, it is primarily
used in agriculture to control a variety of mite species and some insects on crops such as
citrus, grapes, pome fruit, stone fruit, and tree nuts.[2][3] Its unique mode of action involves the
inhibition of lipid biosynthesis by targeting the enzyme acetyl-CoA carboxylase (ACCase).[4][5]
This mechanism provides an effective tool for managing pests that have developed resistance
to other classes of acaricides.[6]

Discovery Pathway

The discovery of Spirodiclofen at Bayer CropScience in the 1990s stemmed from a strategic
"indication shift" from herbicidal to acaricidal compounds within a related chemical class.[6] The
process began with the exploration of tetronic acid derivatives, which were initially investigated
for their herbicidal properties related to protoporphyrinogen oxidase (PPO) inhibition.[6]
Through structural modifications and extensive screening, researchers identified compounds
with potent acaricidal activity.

This led to a lead optimization program focused on enhancing efficacy against mites, improving
plant compatibility, and ensuring a favorable toxicological profile. The "fine-tuning” of the acyl
side chain was a critical step in this process, culminating in the selection of the 2,2-
dimethylbutyric acid derivative, which was named Spirodiclofen.[6]
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Discovery workflow of Spirodiclofen.

Synthesis Pathway of Spirodiclofen

The commercial synthesis of Spirodiclofen involves a multi-step process. A common route
starts with the preparation of a key intermediate, 3-(2,4-dichlorophenyl)-2-oxo-1-
oxaspiro[4.5]dec-3-en-4-ol (enol), which is then acylated to yield the final product.[7]

Overall Synthesis Reaction
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Overall synthesis pathway for Spirodiclofen.

Step 1: Synthesis of 3-(2,4-dichlorophenyl)-2-oxo-1-
oxaspiro[4.5]dec-3-en-4-ol (Spirodiclofen-enol)

The synthesis of the enol intermediate is a critical step. One patented method involves the
reaction of 1-[2-(2,4-dichlorophenyl)-acetoxy]-cyclohexanecarbonitrile.[8] A more direct
approach involves the cyclization of precursors derived from cyclohexanone and a 2,4-
dichlorophenylacetic acid ester.

Experimental Protocol (Example based on a related synthesis):

e To a solution of 1-[2-(2,4-dichlorophenyl)-acetoxy]-cyclohexanemethyl carboxylate (8.0g,
23.1 mmol) in 200 mL of ethanol, add magnesium ethoxide (1.8g, 16 mmol).[8]

o Heat the mixture to reflux and maintain for 12 hours.[8]

 After the reaction is complete, evaporate the majority of the solvent under reduced pressure.

[8]
o Cool the residue and acidify by adding 5% hydrochloric acid to adjust the pH.[8]

o Extract the product with ethyl acetate.[8]
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e Wash the organic layer with water, dry over anhydrous sodium sulfate (Na=S0a4), and

concentrate to yield the solid product.[8]

Parameter Value

Reference

1-[2-(2,4-dichlorophenyl)-

Starting Material acetoxy]-cyclohexanemethyl [8]
carboxylate

Reagent Magnesium ethoxide [8]

Solvent Ethanol [8]

Reaction Time 12 hours [8]

Reaction Temp. Reflux [8]

Yield 77.3% [8]

Step 2: Acylation of the Enol Intermediate to

Spirodiclofen

The final step is the acylation of the spirodiclofen-enol intermediate with 2,2-dimethylbutyryl

chloride. This reaction is typically carried out in the presence of a base, such as triethylamine,

to neutralize the hydrochloric acid byproduct.[7]

Experimental Protocol:

In a reaction flask, dissolve 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-ol (4.29)

and triethylamine (5 mL) in dichloromethane (60 mL) at room temperature.[7]

e Slowly add 2,2-dimethylbutyryl chloride (2.5g) to the mixture.[7]

 Stir the reaction mixture at room temperature for 1.5 to 2 hours.[7]

e Upon completion, the work-up can involve an acid wash followed by a sodium bicarbonate

wash, or an alkaline work-up to recover the triethylamine.[7]
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e The organic phase is washed with water, dried over anhydrous sodium sulfate, and

concentrated.[7]

e The crude solid product is then recrystallized from a suitable solvent, such as 95% ethanol,

to obtain pure Spirodiclofen.[7]

Parameter Value Reference
Starting Material Spirodiclofen-enol [7]
Acylating Agent 2,2-Dimethylbutyryl chloride [7]
Catalyst/Base Triethylamine [7]
Solvent Dichloromethane or Toluene [7]
Reaction Time 1.5 - 2 hours [7]
Reaction Temp. Room Temperature [7]

Recrystallization (95%
Ethanol)

Purification

[7]

Quantitative Data Summary

husicochemical .

Property Value Reference
Chemical Formula C21H24Cl204 [3]

Molar Mass 411.32 g-mol—1 [3]
Appearance White solid/powder [319]
Melting Point 94.8 °C [3]

Water Solubility (20°C) 0.05 mg/L [1]

Efficacy Against Key Pests

Spirodiclofen is effective against a wide range of mite species. Its biological activity is

particularly high against eggs and juvenile stages, and it also reduces the fecundity of adult
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females.[5][6]

Pest Species Efficacy/Control Notes Reference
Panonychus spp. (e.g., High efficacy against all 1]
European red mite) developmental stages.

Tetranychus spp. (e.g., Two- Effective control, valuable for C1l6]
spotted spider mite) resistance management.

Phyllocoptruta spp. (e.g.,
.y P ) Pp- (6.9 Good control on citrus crops. [2]
Citrus rust mite)

Aculus spp. (e.g., Apple rust
te) Pp- (e.9., App Effective control in pome fruit. [2]
mite

Note: Specific LC50 values can vary significantly based on the mite species, life stage, and
specific bioassay conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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